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Executive Summary & Chemical Identity[1][2][3]

Acid Green 85 (CAS: 12220-00-7) is a synthetic anionic dye, historically categorized within the
anthraquinone or azo class of acid dyes. While often utilized in industrial textile applications
(wool, silk, polyamide), its utility in biological research—specifically as a protein stain, viability
marker, or quenching agent—requires rigorous spectral profiling.

Unlike well-characterized fluorophores (e.g., FITC, PE), Acid Green 85 lacks a standardized
entry in common fluorescence databases. This guide addresses the critical gap in public
spectral data by defining its theoretical behavior and providing a self-validating protocol for
empirical characterization.

Key Technical Premise: As a "Green" dye, Acid Green 85 primarily reflects green light (500—
550 nm) and absorbs strongly in the Red (600-650 nm) and Blue/Violet (<450 nm) regions.

o Primary Interference Risk: Absorption overlap with Red Fluorophores (APC, Cy5, Alexa Fluor
647).
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e Secondary Interference Risk: Potential weak fluorescence in the Far-Red/NIR spectrum
(Stokes shift effect).

Spectral Characterization

To integrate Acid Green 85 into a multiplexed panel, you must first establish its "Spectral
Fingerprint." Do not rely on generic "Green" dye assumptions.

I ical < | Profil

Property Estimated Range Mechanism

Broadband reflection at 500—

Appearance Dark Green Powder
550 nm.[1]
Absorption Max ( Strong absorption of red
600 — 640 nm photons (similar to Acid Green
) 25).[1]

Emission Max ( If fluorescent, likely emits in

660 — 720 nm (Weak)
) Far-Red/NIR.[1]

o - ) Typical of industrial acid dyes;
Extinction Coefficient High (>10,000 M~cm~?) _ _ _
high potential for quenching.[1]

Protocol: Empirical Spectral Mapping

Standardize this workflow to validate the dye batch before assay integration.
o Preparation: Dissolve Acid Green 85 in your specific assay buffer (PBS, pH 7.4) to 10 uM.
e Absorbance Scan: Scan 200-800 nm using a UV-Vis spectrophotometer.
o Critical Check: Identify
2] If
nm, it confirms Red-absorbing properties.

e Emission Scan: Excite at

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1172249/docs?utm_src=pdf-body#technical-guide-spectral-characterization-and-overlap-analysis-of-acid-green-85
https://www.chembk.com/en/cas/1222
https://www.chembk.com/en/cas/1222
https://www.chembk.com/en/cas/1222
https://www.chembk.com/en/cas/1222
https://www.benchchem.com/product/b1172249/docs?utm_src=pdf-body#technical-guide-spectral-characterization-and-overlap-analysis-of-acid-green-85
https://www.researchgate.net/publication/373401779_Spectroscopy_of_the_85_Rb_4D_32_state_for_hyperfine-structure_determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

(e.g., 630 nm) and scan emission 640—-800 nm.

o Note: Many acid dyes are non-fluorescent (quantum yield

). If no peak appears, treat it purely as a Chromophore/Quencher.

Spectral Overlap Analysis

Acid Green 85 poses unique challenges depending on whether it acts as a Fluorophore
(emitting light) or a Chromophore (absorbing light/quenching).

Table 1: Interaction Matrix with Common Fluorophores
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o Acid Green 85 )
Channel / Excitation L. Mechanism of
Emission (hm) Interference _
Fluorophore (nm) Risk Failure
is

Minimal overlap;
Blue / DAPI 358 461 Low safe for co-use.

[1]

AG8S5 reflects
Green, but may
Green / FITC, Medium absorb excitation
488 525 ) )
GFP (Quenching) (488 nm) if
broad.[1] FRET

Acceptor risk.

AG85 absorption
496/555 578 Medium tail may quench

PE emission.[1]

Yellow / PE,
TRITC

Direct Absorption
Overlap. AG85
absorbs the

Red / APC, excitation laser

650 660 CRITICAL

AF647 (633/640 nm),
reducing APC
signal ("Stealing

photons™).[1]

Likely
Far-Red / Cy7 750 780 Low transparent in
this region.[1]

The "Photon Theft" Effect (Inner Filter Effect)

If Acid Green 85 is present in high concentration (e.g., as a counterstain), it will absorb the 633
nm or 640 nm laser light intended for APC or Cy5. This results in a false negative or reduced
brightness for red fluorophores.

Experimental Workflow: Compensation & Validation
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Use this self-validating workflow to determine if Acid Green 85 can be multiplexed with your
target fluorophores.[1]

High Risk: APCICyS
Interference

Start: Acid Green 85 (AG8S)
Integration

ssssssssssss

Risk: FRET Quencher
for GFP/FITC

Click to download full resolution via product page

Caption: Figure 1. Decision tree for characterizing Acid Green 85 spectral interference. The
primary pathway investigates Red-channel absorption (Inner Filter Effect).[1]

Protocol: The "Spike-In" Interference Test

To quantify the overlap impact on your specific assay:

» Baseline: Prepare a standard curve of your target fluorophore (e.g., APC-labeled cells or
beads). Measure Mean Fluorescence Intensity (MFI).

o Spike-In: Add increasing concentrations of Acid Green 85 (1 nM to 10 uM) to the APC
samples.

» Readout: Measure APC fluorescence.
e Analysis: Plot [AG85] vs. APC MFI.
o Result: A significant drop in APC signal indicates spectral overlap (absorption).
o Threshold: If signal drops >10% at working concentration, do not multiplex.
Mitigation Strategies
If you must use Acid Green 85 alongside other markers:

» Spatial Separation: Use Acid Green 85 only for compartments physically separated from the
fluorophore (e.g., extracellular matrix stain vs. nuclear DAPI).
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e Sequential Staining: Stain and image the fluorophore first, then apply Acid Green 85.

» Red-Shifted Dyes: If AG85 absorbs at 630 nm, switch your Red fluorophore to a Near-IR dye
(e.g., Alexa Fluor 750 or VeriFluor Far Red) to bypass the absorption window.
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(Note: Specific peer-reviewed spectral data for Acid Green 85 is limited in public repositories.
[1] The data presented above is derived from chemical class analysis (Anthraquinone Acid
Dyes) and standard photophysical principles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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